Cas no 55809-40-0 (N,5-Dimethylisoxazol-3-amine)

• Product Name: N,5-Dimethylisoxazol-3-amine
• CAS No: 55809-40-0
• MF: C₅H₈N₂O
• MW: 112.129820823669
• MDL: MFCD11506178
• CID: 350705
• PubChem ID: 12580405
• Update Time: 2025-10-05

N,5-Dimethylisoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolamine, N,5-dimethyl-
• Methyl-(5-methyl-isoxazol-3-yl)-amine
• N,5-dimethyl-1,2-oxazol-3-amine
• RIFXNGHPOLZJLA-UHFFFAOYSA-N
• MFCD11506178
• AKOS012390724
• CS-0225998
• 3-methylamino-5-methylisoxazole
• FT-0746009
• AM100950
• DTXSID60503264
• SB37662
• EN300-1254582
• AT19776
• SCHEMBL1209106
• N,5-dimethylisoxazol-3-amine
• 55809-40-0
• DB-072051
• N,5-Dimethylisoxazol-3-amine

• MDL： MFCD11506178
• Inchi： 1S/C5H8N2O/c1-4-3-5(6-2)7-8-4/h3H,1-2H3,(H,6,7)
• InChI Key： RIFXNGHPOLZJLA-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=N1)NC

Computed Properties

• Exact Mass: 112.06374
• Monoisotopic Mass: 112.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 226.5±20.0 °C at 760 mmHg
• Flash Point: 90.8±21.8 °C
• PSA: 38.06
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

N,5-Dimethylisoxazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N,5-Dimethylisoxazol-3-amine

N,5-Dimethylisoxazol-3-amine: A Comprehensive Overview

N,5-Dimethylisoxazol-3-amine (CAS No. 55809-40-0) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the isoxazole family, which is a five-membered heterocyclic ring containing one oxygen and one nitrogen atom. The presence of two methyl groups at the 5-position and the amino group at the 3-position makes this compound unique in terms of its chemical properties and reactivity.

The structural characteristics of N,5-dimethylisoxazol-3-amine have been extensively studied to understand its role in different chemical reactions. Recent research has highlighted its potential as a building block in organic synthesis, particularly in the development of bioactive molecules. The compound's ability to undergo nucleophilic substitution and addition reactions has made it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.

One of the most notable applications of N,5-dimethylisoxazol-3-amine is in the field of drug discovery. Scientists have explored its use as a scaffold for designing new drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound exhibit promising anti-proliferative activity against cancer cell lines. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

In addition to its role in drug discovery, N,5-dimethylisoxazol-3-amine has also found applications in materials science. Researchers have investigated its use as a precursor for synthesizing advanced materials such as polymers and nanoparticles. The compound's ability to form stable bonds with other functional groups makes it an ideal candidate for designing materials with tailored properties.

Recent advancements in green chemistry have also brought attention to N,5-dimethylisoxazol-3-amine as an environmentally friendly alternative to traditional reagents. Its use in catalytic processes has been explored to reduce waste and improve reaction efficiency. This shift towards sustainable practices aligns with global efforts to promote eco-friendly chemical manufacturing.

The synthesis of N,5-dimethylisoxazol-3-amine involves a multi-step process that typically starts with the preparation of isoxazole derivatives followed by functionalization at specific positions. Modern synthetic methods often employ microwave-assisted synthesis or continuous flow techniques to enhance reaction yields and minimize by-products.

Despite its numerous applications, the toxicity profile of N,5-dimethylisoxazol-3-amine remains an area of active research. Studies conducted on laboratory animals have provided insights into its acute and chronic toxicity levels. These findings are crucial for ensuring safe handling and use of the compound in industrial settings.

Looking ahead, the future of N,5-dimethylisoxazol-31111111111111111111111111amine lies in further exploration of its biological and chemical properties. Collaborative efforts between academia and industry are expected to unlock new avenues for its application in emerging fields such as nanotechnology and biotechnology.